4-Methylvaleric Acid 4-Methylvaleric Acid Isocaproic acid, also known as 4-methyl-valerate or isohexanoic acid, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. Isocaproic acid exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Isocaproic acid has been detected in multiple biofluids, such as saliva, feces, and urine. Within the cell, isocaproic acid is primarily located in the cytoplasm and adiposome. Isocaproic acid can be converted into (2E)-2-(hydroxyimino)isohexanoic acid and 4-methylpentanoyl-CoA. Isocaproic acid is a cheese and pungent tasting compound that can be found in a number of food items such as tea, yellow bell pepper, citrus, and pepper (c. frutescens). This makes isocaproic acid a potential biomarker for the consumption of these food products. Isocaproic acid has been linked to the inborn metabolic disorders including celiac disease.
Isocaproic acid is a methyl-branched fatty acid that is pentanoic acid with a methyl group substituent at position 4. It is a metabolite of 20 alpha-hydroxycholesterol It has a role as a human metabolite. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid and a medium-chain fatty acid. It is a conjugate acid of an isocaproate.
Brand Name: Vulcanchem
CAS No.: 646-07-1
VCID: VC0042371
InChI: InChI=1S/C6H12O2/c1-5(2)3-4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
SMILES: CC(C)CCC(=O)O
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol

4-Methylvaleric Acid

CAS No.: 646-07-1

Reference Standards

VCID: VC0042371

Molecular Formula: C6H12O2

Molecular Weight: 116.16 g/mol

4-Methylvaleric Acid - 646-07-1

CAS No. 646-07-1
Product Name 4-Methylvaleric Acid
Molecular Formula C6H12O2
Molecular Weight 116.16 g/mol
IUPAC Name 4-methylpentanoic acid
Standard InChI InChI=1S/C6H12O2/c1-5(2)3-4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
Standard InChIKey FGKJLKRYENPLQH-UHFFFAOYSA-N
SMILES CC(C)CCC(=O)O
Canonical SMILES CC(C)CCC(=O)O
Boiling Point 200.5 °C
Density d204 0.92
0.919-0.926
Melting Point -33.0 °C
Mp -33 °
-33°C
Physical Description Liquid
colourless to pale yellow liquid with a sour, penetrating odou
Description Isocaproic acid, also known as 4-methyl-valerate or isohexanoic acid, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. Isocaproic acid exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Isocaproic acid has been detected in multiple biofluids, such as saliva, feces, and urine. Within the cell, isocaproic acid is primarily located in the cytoplasm and adiposome. Isocaproic acid can be converted into (2E)-2-(hydroxyimino)isohexanoic acid and 4-methylpentanoyl-CoA. Isocaproic acid is a cheese and pungent tasting compound that can be found in a number of food items such as tea, yellow bell pepper, citrus, and pepper (c. frutescens). This makes isocaproic acid a potential biomarker for the consumption of these food products. Isocaproic acid has been linked to the inborn metabolic disorders including celiac disease.
Isocaproic acid is a methyl-branched fatty acid that is pentanoic acid with a methyl group substituent at position 4. It is a metabolite of 20 alpha-hydroxycholesterol It has a role as a human metabolite. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid and a medium-chain fatty acid. It is a conjugate acid of an isocaproate.
Solubility 1 ml in 1 ml 95% alcohol (in ethanol)
Synonyms 4-Methylpentanoic Acid; 4,4-Dimethylbutanoic Acid; 4-Methylpentanoic Acid; 4-Methylvaleric Acid; Isobutylacetic Acid; Isocaproic Acid; Isohexanoic Acid; Isohexoic Acid; NSC 4126_x000B_
PubChem Compound 12587
Last Modified Nov 11 2021
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